Cas no 1807141-38-3 (4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine
• CAS No: 1807141-38-3
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4893820
• Update Time: 2025-06-15

4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-2-3-1-4(13(14)15)12-6(5(3)11)7(9)10/h1,7H,2H2
• InChI Key： NSHKAFQBJVUVPA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CBr)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine

Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine (CAS No. 1807141-38-3)

4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine, identified by its CAS number 1807141-38-3, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The unique structural features of this molecule, including the presence of a bromomethyl group, a difluoromethyl substituent, an iodo atom, and a nitro group, make it an invaluable intermediate in the synthesis of various pharmacologically active agents.

The bromomethyl group at the 4-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in medicinal chemistry for the introduction of alkyl or aryl groups through nucleophilic substitution reactions. The difluoromethyl group, located at the 2-position, is known to enhance metabolic stability and binding affinity in drug candidates. Its presence can significantly influence the pharmacokinetic properties of derived compounds, making it a desirable feature in drug design. Additionally, the iodo substituent at the 3-position provides another handle for further chemical manipulation, such as cross-coupling reactions, which are commonly employed in modern synthetic organic chemistry.

The nitro group at the 6-position of the pyridine ring contributes to the overall electronic properties of the molecule. Nitro groups can serve as electron-withdrawing moieties, which can modulate the reactivity and biological activity of adjacent functional groups. In pharmaceutical applications, nitro groups can be reduced to amino groups, providing a pathway to introduce amine functionalities into drug molecules. This transformation is particularly useful in the synthesis of bioactive compounds where amine moieties play a critical role in receptor binding and pharmacological effects.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine as a key building block in drug discovery. For instance, researchers have leveraged its multiple reactive sites to develop novel inhibitors targeting various disease pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, where pyridine derivatives are frequently employed due to their ability to modulate enzyme activity effectively. The combination of bromomethyl and iodo substituents allows for sequential functionalization via palladium-catalyzed cross-coupling reactions, enabling access to a diverse array of substituted pyridines with tailored biological properties.

In addition to its role in kinase inhibition, this compound has been explored in the development of antiviral and anticancer agents. The electron-withdrawing nature of the nitro and difluoromethyl groups enhances interactions with biological targets, improving drug efficacy. For example, derivatives of this compound have shown promise as inhibitors of viral proteases and polymerases, highlighting their potential in combating infectious diseases. Furthermore, its structural framework has been utilized in designing small molecules that disrupt cancer cell proliferation by interfering with critical signaling pathways.

The synthetic flexibility offered by 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine extends beyond pharmaceutical applications into agrochemical research. Pyridine-based compounds are well-documented for their roles as herbicides, fungicides, and insecticides. The unique combination of substituents in this molecule allows for the generation of derivatives with enhanced pesticidal activity while maintaining environmental safety profiles. Researchers have demonstrated that modifications at the bromomethyl and iodo positions can fine-tune the selectivity and potency of agrochemicals derived from this scaffold.

From a chemical synthesis perspective, 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine serves as an excellent precursor for exploring novel reaction pathways and methodologies. Its complex substitution pattern presents challenges and opportunities for innovation in synthetic organic chemistry. For instance, recent studies have focused on developing efficient protocols for introducing additional functional groups while preserving the integrity of existing substituents. These efforts contribute to advancements in flow chemistry and green chemistry principles by minimizing waste and improving reaction yields.

The industrial production and application of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine are supported by robust supply chains that ensure high purity and consistency for research and commercial purposes. Manufacturers adhere to stringent quality control measures to meet the demands of pharmaceutical companies worldwide. The compound's stability under various storage conditions further enhances its practicality as an intermediate in large-scale syntheses.

Future directions in research involving 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-6-nitropyridine may include exploring its potential as a scaffold for next-generation therapeutics targeting emerging diseases or resistant strains. The adaptability of this molecule allows scientists to rapidly modify its structure in response to evolving medical needs. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into viable drug candidates that address unmet medical challenges.